Cas no 729606-44-4 (Piperazine,1-[[3-methyl-1-[4-(methylsulfonyl)phenyl]-1H-pyrazol-5-yl]carbonyl]-4-[2-(methylthio)phenyl]-)

• Product Name: Piperazine,1-[[3-methyl-1-[4-(methylsulfonyl)phenyl]-1H-pyrazol-5-yl]carbonyl]-4-[2-(methylthio)phenyl]-
• CAS No: 729606-44-4
• MF: C₂₃H₂₆N₄O₃S₂
• MW: 470.607542514801
• CID: 1758875
• Update Time: 2024-11-27

Piperazine,1-[[3-methyl-1-[4-(methylsulfonyl)phenyl]-1H-pyrazol-5-yl]carbonyl]-4-[2-(methylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-[[3-methyl-1-[4-(methylsulfonyl)phenyl]-1H-pyrazol-5-yl]carbonyl]-4-[2-(methylthio)phenyl]-
• Methanone, [3-methyl-1-[4-(methylsulfonyl)phenyl]-1H-pyrazol-5-yl][4-[2-(methylthio)phenyl]-1-piperazinyl]-

• Inchi： 1S/C23H26N4O3S2/c1-17-16-21(27(24-17)18-8-10-19(11-9-18)32(3,29)30)23(28)26-14-12-25(13-15-26)20-6-4-5-7-22(20)31-2/h4-11,16H,12-15H2,1-3H3
• InChI Key： KSUKLAQAYPLMSI-UHFFFAOYSA-N
• SMILES： C(C1N(C2=CC=C(S(C)(=O)=O)C=C2)N=C(C)C=1)(N1CCN(C2=CC=CC=C2SC)CC1)=O

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 699.3±55.0 °C(Predicted)
• pka: 1.95±0.10(Predicted)